Cas no 124072-88-4 (1(2H)-Pyridazinecarboxylic acid, tetrahydro-, phenylmethyl ester)

• Product Name: 1(2H)-Pyridazinecarboxylic acid, tetrahydro-, phenylmethyl ester
• CAS No: 124072-88-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD23378451
• CID: 1218949
• PubChem ID: 19753831
• Update Time: 2025-04-20

1(2H)-Pyridazinecarboxylic acid, tetrahydro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridazinecarboxylic acid, tetrahydro-, phenylmethyl ester
• benzyl piperazine-1-carboxylate
• 1-Cbz-diazinane
• 1-Cbz-hexahydropyridazine
• benzyl 1,2-diazinane-1-carboxylate
• AKOS027255410
• MFCD23378451
• Benzyltetrahydropyridazine-1(2H)-carboxylate
• Phenylmethyl tetrahydro-1(2H)-pyridazinecarboxylate
• AS-71768
• DTXSID201225041
• benzyl diazinane-1-carboxylate
• SCHEMBL7372052
• Benzyl tetrahydropyridazine-1(2H)-carboxylate
• 124072-88-4
• SY269227

• MDL： MFCD23378451
• Inchi： 1S/C12H16N2O2/c15-12(14-9-5-4-8-13-14)16-10-11-6-2-1-3-7-11/h1-3,6-7,13H,4-5,8-10H2
• InChI Key： FSUYCTZYHDQXDW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCN1)=O

Computed Properties

• Exact Mass: 220.12128
• Monoisotopic Mass: 220.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 41.57